Cas no 625099-33-4 (3,5-Dimethyloxan-4-one)

3,5-Dimethyloxan-4-one is a cyclic ketone characterized by its oxane (tetrahydropyran) backbone with methyl substituents at the 3 and 5 positions. This compound is of interest in organic synthesis due to its structural features, which make it a versatile intermediate for the preparation of more complex molecules. The presence of the ketone functionality allows for further derivatization, while the methyl groups enhance steric and electronic properties, influencing reactivity. Its stable cyclic structure ensures compatibility with a range of reaction conditions. Researchers value this compound for its potential applications in pharmaceuticals, fragrances, and specialty chemicals, where precise control over molecular architecture is required.
3,5-Dimethyloxan-4-one structure
3,5-Dimethyloxan-4-one structure
Product Name:3,5-Dimethyloxan-4-one
CAS No:625099-33-4
MF:C7H12O2
MW:128.168982505798
MDL:MFCD20484203
CID:2105863
PubChem ID:19870806
Update Time:2025-10-17

3,5-Dimethyloxan-4-one Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-tetrahydropyran-4-one
    • 3,5-dimethyldihydro-2H-pyran-4(3H)-one
    • DTXCID301715724
    • EN300-314077
    • 625099-33-4
    • 3,5-dimethyloxan-4-one
    • DTXSID801296818
    • SCHEMBL3022794
    • 3,5-dimethyloxan-4-one, Mixture of diastereomers
    • DA-04294
    • Tetrahydro-3,5-dimethyl-4H-pyran-4-one
    • 874-565-4
    • AAB09933
    • 3,5-Dimethyloxan-4-one
    • MDL： MFCD20484203
    • Inchi： 1S/C7H12O2/c1-5-3-9-4-6(2)7(5)8/h5-6H,3-4H2,1-2H3
    • InChI Key： VFPBFBJZAMZMKJ-UHFFFAOYSA-N
    • SMILES： O1CC(C)C(C(C)C1)=O

Computed Properties

  • Exact Mass: 128.083729621Da
  • Monoisotopic Mass: 128.083729621Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 26.3Ų

3,5-Dimethyloxan-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M262353-10mg
3,5-Dimethyloxan-4-one
 625099-33-4
10mg
 $224.00 2023-05-18
TRC
M262353-50mg
3,5-Dimethyloxan-4-one
 625099-33-4
50mg
 $994.00 2023-05-18
TRC
M262353-100mg
3,5-Dimethyloxan-4-one
 625099-33-4
100mg
 $1745.00 2023-05-18
Enamine
EN300-314077-1g
3,5-dimethyloxan-4-one
 625099-33-4 95%
1g
 $1057.0 2023-09-05
Enamine
EN300-314077-5g
3,5-dimethyloxan-4-one
 625099-33-4 95%
5g
 $3065.0 2023-09-05
Enamine
EN300-314077-10g
3,5-dimethyloxan-4-one
 625099-33-4 95%
10g
 $4545.0 2023-09-05
TRC
M262353-250mg
3,5-Dimethyloxan-4-one
 625099-33-4
250mg
 $ 4500.00 2023-09-07
Enamine
EN300-314077-0.05g
3,5-dimethyloxan-4-one
 625099-33-4 95%
0.05g
 $245.0 2023-09-05
Enamine
EN300-314077-0.1g
3,5-dimethyloxan-4-one
 625099-33-4 95%
0.1g
 $366.0 2023-09-05
Enamine
EN300-314077-0.25g
3,5-dimethyloxan-4-one
 625099-33-4 95%
0.25g
 $524.0 2023-09-05

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